Cas no 31349-78-7 (1-4-(2-aminoethyl)phenylethan-1-one)

• Product Name: 1-4-(2-aminoethyl)phenylethan-1-one
• CAS No: 31349-78-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 304180
• PubChem ID: 13826004
• Update Time: 2025-04-19

1-4-(2-aminoethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(2-Aminoethyl)phenyl)ethanone
• 1-[4-(2-Aminoethyl)phenyl]ethanone
• Ethanone, 1-[4-(2-aminoethyl)phenyl]-
• ETHANONE,1-[4-(2-AMINOETHYL)PHENYL]
• 1-4-(2-aminoethyl)phenylethan-1-one
• Ethanone, 1-[4-(2-aminoethyl)phenyl]- (9CI)
• TS-02178
• 1-[4-(2-Aminoethyl)phenyl]ethan-1-one
• EN300-150653
• 31349-78-7
• DTXSID60550556
• Ethanone,1-[4-(2-aminoethyl)phenyl]-(9ci)
• AKOS006288698
• SCHEMBL378134

• MDL： MFCD08449576
• Inchi： 1S/C10H13NO/c1-8(12)10-4-2-9(3-5-10)6-7-11/h2-5H,6-7,11H2,1H3
• InChI Key： GHEAOCPXAWGVSO-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)CCN

Computed Properties

• Exact Mass: 163.10000
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.037
• Boiling Point: 296.026 °C at 760 mmHg
• Flash Point: 132.832 °C
• PSA: 43.09000
• LogP: 2.09070